Cas no 1248310-47-5 (3-(5-ethylfuran-2-yl)propanoic acid)

• Product Name: 3-(5-ethylfuran-2-yl)propanoic acid
• CAS No: 1248310-47-5
• Molecular Formula: C₉H₁₂O₃
• Molecular Weight: 168.189783096313
• CID: 5833793
• PubChem ID: 22131347

3-(5-ethylfuran-2-yl)propanoic acid Properties

Names and Identifiers

• 3-(5-ethylfuran-2-yl)propanoic acid
• EN300-1457322
• 1248310-47-5
• AKOS011630960
• SCHEMBL6480225

• InChIKey： CNJZJCGNWRHBOD-UHFFFAOYSA-N
• Inchi： 1S/C9H12O3/c1-2-7-3-4-8(12-7)5-6-9(10)11/h3-4H,2,5-6H2,1H3,(H,10,11)
• SMILES： O1C(=CC=C1CCC(=O)O)CC

Computed Properties

• Exact Mass: 168.078644241g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 168.078644241g/mol
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids